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Compound of Interest

Compound Name: L-Psicose

Cat. No.: B122136 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe environment is paramount. This guide provides essential safety and logistical

information for handling L-Psicose, a rare sugar with increasing applications in research and

development. The following protocols for personal protective equipment (PPE), handling, and

disposal are based on the best available safety data for its stereoisomer, D-Psicose (also

known as D-Allulose), and are intended to provide a robust framework for safe laboratory

practices.

Personal Protective Equipment (PPE)
Recommendations
While specific safety data for L-Psicose is limited, the information for its stereoisomer, D-

Psicose, indicates that it is not classified as a hazardous material under the OSHA 2012

Hazard Communication Standard. However, as a matter of best practice in a laboratory setting,

the following PPE is recommended to minimize exposure and ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b122136?utm_src=pdf-interest
https://www.benchchem.com/product/b122136?utm_src=pdf-body
https://www.benchchem.com/product/b122136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Hand Protection Disposable Gloves

Nitrile or latex gloves should

be worn to prevent skin

contact.

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect against dust

particles or splashes.

Body Protection Laboratory Coat
A standard lab coat should be

worn to protect clothing.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

A dust mask may be

considered if handling large

quantities of powder in a

poorly ventilated area.

Operational and Disposal Plans
Adherence to proper handling and disposal procedures is critical for maintaining a safe

laboratory environment.

Handling Procedures:
Engineering Controls: Work in a well-ventilated area. Use of a fume hood is recommended

when handling large quantities of powdered L-Psicose to minimize dust inhalation.

Personal Hygiene: Avoid eating, drinking, or smoking in areas where L-Psicose is handled.

Wash hands thoroughly with soap and water after handling.

Spill Management: In case of a spill, sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal. Clean the spill area with water.

Disposal Plan:
L-Psicose is not classified as hazardous waste. However, it is important to adhere to local and

institutional regulations for chemical waste disposal.
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Uncontaminated Waste: Uncontaminated L-Psicose can typically be disposed of in the

regular trash, unless institutional policies state otherwise.

Contaminated Waste: If L-Psicose is contaminated with a hazardous substance, it must be

disposed of as hazardous waste, following all applicable federal, state, and local regulations.

Container Disposal: Empty containers should be rinsed thoroughly with water before being

discarded or recycled.

Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling and disposal of L-
Psicose in a laboratory setting.
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Safe Handling and Disposal Workflow for L-Psicose

Preparation

Handling

Disposal

Assess Hazards
(Review SDS for D-Psicose)

Select and Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Handle L-Psicose in a
Well-Ventilated Area

Perform Experiment

Spill Occurs Segregate Waste
(Contaminated vs. Uncontaminated)

Clean Spill Promptly
(Sweep solid, wipe with water)

Dispose of Uncontaminated Waste
(Follow Institutional Guidelines)

Dispose of Contaminated Waste
(As Hazardous Waste)

Click to download full resolution via product page

Safe handling and disposal workflow for L-Psicose.

To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for L-Psicose]. BenchChem, [2025]. [Online PDF].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b122136?utm_src=pdf-body-img
https://www.benchchem.com/product/b122136?utm_src=pdf-body
https://www.benchchem.com/product/b122136#personal-protective-equipment-for-handling-l-psicose
https://www.benchchem.com/product/b122136#personal-protective-equipment-for-handling-l-psicose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b122136#personal-protective-equipment-
for-handling-l-psicose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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